Cas no 1361894-98-5 (5-(2,5-Dichlorophenyl)-2-fluoropyrimidine)

• Product Name: 5-(2,5-Dichlorophenyl)-2-fluoropyrimidine
• CAS No: 1361894-98-5
• MF: C₁₀H₅Cl₂FN₂
• MW: 243.06450343132
• CID: 4826533
• Update Time: 2025-06-23

5-(2,5-Dichlorophenyl)-2-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dichlorophenyl)-2-fluoropyrimidine
• 5-(2,5-Dichlorophenyl)-2-fluoropyrimidine

• Inchi： 1S/C10H5Cl2FN2/c11-7-1-2-9(12)8(3-7)6-4-14-10(13)15-5-6/h1-5H
• InChI Key： HEKRMCLSOLLJDP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CN=C(N=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 5-(2,5-Dichlorophenyl)-2-fluoropyrimidine

Introduction to 5-(2,5-Dichlorophenyl)-2-fluoropyrimidine (CAS No. 1361894-98-5)

5-(2,5-Dichlorophenyl)-2-fluoropyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1361894-98-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered considerable attention due to its structural features and potential applications in drug development. The presence of both chloro and fluoro substituents on the aromatic ring imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The compound’s molecular structure consists of a pyrimidine core substituted at the 5-position with a 2,5-dichlorophenyl group and at the 2-position with a fluoropyrimidine moiety. This specific arrangement enhances its reactivity and binding affinity towards biological targets, which is a critical factor in medicinal chemistry. The dichlorophenyl group contributes to lipophilicity and metabolic stability, while the fluorine atom introduces electron-withdrawing effects that can modulate enzyme interactions.

In recent years, 5-(2,5-Dichlorophenyl)-2-fluoropyrimidine has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various diseases. Its versatility allows for modifications at multiple positions, enabling the creation of libraries of compounds with tailored pharmacological profiles. Researchers have leveraged this scaffold to develop potential treatments for cancers, inflammatory disorders, and infectious diseases.

One of the most compelling areas of research involving CAS No. 1361894-98-5 is its application in oncology. Pyrimidine derivatives are well-documented for their role in inhibiting kinases and other enzymes involved in tumor growth and progression. The dichlorophenyl substituent enhances binding to ATP-binding pockets in these enzymes, improving drug efficacy. Furthermore, preclinical studies have indicated that derivatives of this compound exhibit promising activity against resistant cancer strains by interfering with critical signaling pathways.

The fluoropyrimidine moiety in 5-(2,5-Dichlorophenyl)-2-fluoropyrimidine is particularly noteworthy for its ability to enhance metabolic stability while maintaining strong binding interactions with biological targets. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to improve pharmacokinetic properties without altering core pharmacological activity. This feature makes the compound an attractive candidate for further development into next-generation therapeutics.

Advances in computational chemistry have also played a pivotal role in optimizing derivatives of CAS No. 1361894-98-5. Molecular modeling techniques allow researchers to predict binding affinities and identify structural modifications that could enhance drug-like properties. These simulations have guided the design of analogs with improved solubility, bioavailability, and target specificity.

Another area where this compound has shown promise is in the treatment of infectious diseases. Emerging evidence suggests that pyrimidine-based inhibitors can disrupt essential processes in bacteria and viruses by targeting enzymes such as DNA gyrase or RNA polymerase. The unique combination of substituents in 5-(2,5-Dichlorophenyl)-2-fluoropyrimidine makes it a potent candidate for developing novel antibiotics or antivirals capable of overcoming existing resistance mechanisms.

The synthesis of CAS No. 1361894-98-5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only improve scalability but also enable access to complex derivatives for further pharmacological evaluation.

In conclusion, 5-(2,5-Dichlorophenyl)-2-fluoropyrimidine (CAS No. 1361894-98-5) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing drugs targeting cancers, inflammatory diseases, and infections. Ongoing studies continue to uncover new therapeutic potentials, underscoring its importance as a building block in modern medicinal chemistry.